1-Amino-3-(4-fluorophenyl)-3H-pyrido[2,1-b][1,3]benzothiazole-2,4-dicarbonitrile

• IUPAC Name: 1-amino-3-(4-fluorophenyl)-3H-pyrido[2,1-b][1,3]benzothiazole-2,4-dicarbonitrile
• InChI: InChI=1S/C19H11FN4S/c20-12-7-5-11(6-8-12)17-13(9-21)18(23)24-15-3-1-2-4-16(15)25-19(24)14(17)10-22/h1-8,17H,23H2
• InChI Key: DIFAFERPPRKVEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N3C(=C(C(C(=C3S2)C#N)C4=CC=C(C=C4)F)C#N)N
• Molecular Formula: C19H11FN4S
• Molecular Weight: 346.4 g/mol
• CAS No.: 330180-23-9

Description

The compound is a complex organic molecule that likely contains a benzothiazole core structure. Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known to exhibit a wide range of biological activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, benzothiazoles are generally synthesized through the condensation of 2-aminothiophenol with aldehydes in various conditions. The introduction of the fluorophenyl and pyrido groups would likely require additional steps or alternative synthesis methods.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, and stability would be influenced by the presence and arrangement of its functional groups.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many benzothiazole derivatives have been studied for their biological activity, and their mechanisms of action often involve interactions with biological macromolecules.

Future Directions

The future research directions would likely depend on the compound’s properties and potential applications. For example, if it shows promising biological activity, it could be further studied for potential medicinal uses.